![molecular formula C14H8ClFN2OS2 B3863204 3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide](/img/structure/B3863204.png)
3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide
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Overview
Description
3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives, which have been extensively studied for their various pharmacological activities.
Mechanism of Action
The exact mechanism of action of 3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. The compound has also been shown to inhibit the activity of various enzymes involved in inflammation and bacterial growth.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit bacterial growth. The compound has also been reported to have low toxicity, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide in lab experiments is its low toxicity. This makes it a suitable candidate for further development as a therapeutic agent. However, one of the limitations of using this compound is its low solubility, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide. One direction is to conduct further preclinical studies to explore its potential as a therapeutic agent for various diseases. Another direction is to explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to understand the exact mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has shown promising results in preclinical studies, and further research is being conducted to explore its potential in clinical settings. While there are some limitations to using this compound in lab experiments, its low toxicity and potential therapeutic benefits make it a suitable candidate for further development.
Scientific Research Applications
3-chloro-6-fluoro-N'-(2-thienylmethylene)-1-benzothiophene-2-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit various pharmacological activities such as anti-cancer, anti-inflammatory, and anti-bacterial activities. The compound has shown promising results in preclinical studies, and further research is being conducted to explore its potential in clinical settings.
properties
IUPAC Name |
3-chloro-6-fluoro-N-[(E)-thiophen-2-ylmethylideneamino]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClFN2OS2/c15-12-10-4-3-8(16)6-11(10)21-13(12)14(19)18-17-7-9-2-1-5-20-9/h1-7H,(H,18,19)/b17-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBVWKFCBRMSOG-REZTVBANSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=NNC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=N/NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClFN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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